Cas no 73816-63-4 (2-(1,3-dihydroisoindol-2-yl)-n,n-diethylethanamine)

• Product Name: 2-(1,3-dihydroisoindol-2-yl)-n,n-diethylethanamine
• CAS No: 73816-63-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 978487
• PubChem ID: 52573
• Update Time: 2025-04-19

2-(1,3-dihydroisoindol-2-yl)-n,n-diethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dihydroisoindol-2-yl)-n,n-diethylethanamine
• N,N-Diethyl-2-isoindolineethanamine
• 2-(2-Diaethylamino-aethyl)-isoindolin
• 2-(2-diethylamino-ethyl)-isoindoline
• 2-(Diethylaminoethyl)isoindoline
• AC1L1D6W
• amp
• BRN 0164894
• CTK9A3210
• ISOINDOLINE, 2-(DIETHYLAMINOETHYL)-
• J C2N2&amp
• N-< 2-(N,N-Diethylamino)-ethyl> -isoindolin
• NSC220121
• WLN: T56 CNT&amp
• DTXSID10224250
• UNII-2OV0YCU8JG
• 2-(1,3-Dihydro-2H-isoindol-2-yl)-N,N-diethylethanamine
• 6634-22-6
• 4-20-00-02913 (Beilstein Handbook Reference)
• 73816-63-4
• NSC-220121
• 2-(2-(Diethylamino)ethyl)-isoindoline
• NSC 220121
• 2H-Isoindole-2-ethanamine, N,N-diethyl-1,3-dihydro-
• WLN: T56 CNT&J C2N2&2
• 2H-Isoindole-2-ethanamine,N-diethyl-1,3-dihydro-
• N,N-DIETHYL-1,3-DIHYDRO-2H-ISOINDOLE-2-ETHANAMINE
• 2OV0YCU8JG

• Inchi： 1S/C14H22N2/c1-3-15(4-2)9-10-16-11-13-7-5-6-8-14(13)12-16/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： ZLAHMPYKIVXKFE-UHFFFAOYSA-N
• SMILES： N1(CCN(CC)CC)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 2.28190